Cas no 102065-94-1 (2H-1,4-Benzoxazin-3(4H)-one, 8-methyl-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl-
• CAS No: 102065-94-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1131875
• PubChem ID: 14174152
• Update Time: 2025-07-22

2H-1,4-Benzoxazin-3(4H)-one, 8-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl-
• 2H-1,4-BENZOXAZIN-3(4H)-ONE, 8-METHY
• 8-METHYL-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
• 8-methyl-4H-1,4-benzoxazin-3-one
• DTXSID00556951
• 102065-94-1
• AKOS005146788
• 8-METHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• 8-METHYL-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
• 8-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
• AB53068
• SCHEMBL1851941
• CS-0057880
• 8-METHYL-4H-BENZO[1,4]OXAZIN-3-ONE
• F86974
• SXJYJSYBBLSIPL-UHFFFAOYSA-N

• MDL： MFCD09835009
• Inchi： 1S/C9H9NO2/c1-6-3-2-4-7-9(6)12-5-8(11)10-7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： SXJYJSYBBLSIPL-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl-

Professional Introduction to Compound with CAS No. 102065-94-1 and Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl

The compound with the CAS number 102065-94-1 and the product name 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the benzoxazinone class, a structural motif known for its diverse biological activities. The presence of the methyl substituent at the 8-position introduces unique electronic and steric properties that make this molecule a promising candidate for further exploration in medicinal chemistry.

2H-1,4-Benzoxazin-3(4H)-one, 8-methyl has garnered attention due to its potential pharmacological properties. Benzoxazinones are a class of compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant activities. The structural framework of this compound, featuring a fused benzene and oxygen-containing heterocycle, contributes to its stability and reactivity. The methyl group at the 8-position enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target binding affinity.

In recent years, there has been a surge in research focusing on natural product-inspired scaffolds due to their high binding affinity and selectivity towards biological targets. 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl, derived from natural benzoxazinone alkaloids found in certain plants, has been investigated for its potential as a lead compound in drug discovery. Studies have shown that benzoxazinones can interact with various enzymes and receptors, making them valuable candidates for therapeutic applications.

The synthesis of 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the methyl group at the 8-position requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization. These synthetic strategies not only enhance the efficiency of production but also open up possibilities for further derivatization and structural optimization.

One of the most compelling aspects of 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl is its potential in modulating biological pathways associated with inflammation and oxidative stress. Recent preclinical studies have demonstrated that benzoxazinones can inhibit key enzymes such as lipoxygenase and cyclooxygenase, which are pivotal in inflammatory responses. The methyl substituent may play a role in enhancing these inhibitory effects by altering electronic distribution within the molecule.

The pharmacokinetic profile of 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Computational modeling techniques have been utilized to predict ADME properties based on structural features. These models help in designing derivatives with improved pharmacokinetic profiles suitable for clinical development.

In conclusion, 2H-1,4-Benzoxazin-3(4H)-one, 8-methyl (CAS No. 102065-94-1) represents a fascinating compound with significant pharmaceutical promise. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies against various diseases.